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Compound of Interest

Compound Name: 3-Pentadecylphenol

Cat. No.: B1217947

Efficacy in Material Science: Modification of
Phenolic Resins

3-Pentadecylphenol has been effectively used as a modifier to enhance the mechanical
properties of phenolic resins. Its incorporation addresses the inherent brittleness of these
resins, a significant drawback in many applications.

Comparative Performance Data

The following table summarizes the impact of varying concentrations of 3-Pentadecylphenol
on the mechanical properties of phenolic foam, comparing it to an unmodified phenolic foam.
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Phenolic Foam Phenolic Foam Phenolic Foam
Unmodified + 5% 3- + 15% 3- + 23% 3-

Property .

Phenolic Foam Pentadecylphe Pentadecylphe Pentadecylphe

nol nol nol

Bending Strength

0.22 ~0.25 ~0.32 ~0.30
(MPa)
Compressive

~0.14 ~0.16 ~0.19 0.21
Strength (MPa)
Water Absorption

~8 ~5 ~4.5 ~4
Rate (%)
*Apparent
Density (mg/cm3)  40-50 <40 <40 <40

*%

Data extracted from a study on modified foamable phenolic resin[1][2][3].

Experimental Protocol: In Situ Modification of Phenolic
Resin

Materials:

Phenol

3-Pentadecylphenol

Paraformaldehyde

Sodium hydroxide (catalyst)
Procedure:
e Phenol and 3-Pentadecylphenol are added to a three-necked flask and stirred at 60-65 °C.

e Sodium hydroxide is added as a catalyst, and the mixture is stirred for 5 minutes.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mdpi.com/2073-4360/10/10/1124
https://www.preprints.org/manuscript/201809.0596/v1/download
https://www.preprints.org/manuscript/201809.0596
https://www.benchchem.com/product/b1217947?utm_src=pdf-body
https://www.benchchem.com/product/b1217947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Paraformaldehyde is added in three batches over 30 minutes, and the reaction is maintained
for 30-40 minutes.

e The temperature is raised to 85-90 °C, and the reaction continues for approximately 90
minutes to yield the modified phenolic resin[1][4].

Visualization of Synthesis Workflow
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Caption: Workflow for the synthesis of 3-Pentadecylphenol modified phenolic resin.

Efficacy in Drug Delivery: Liposomal Formulation

3-Pentadecylphenol (referred to as KW101 in some studies) has been investigated as a
stabilizing agent in liposomal formulations of the anticancer drug docetaxel. These formulations
aim to improve drug solubility, stability, and bioavailability.

Comparative Cytotoxicity Data

A study on a novel pegylated liposomal formulation of docetaxel containing a 3-n-
pentadecylphenol derivative (KW101) demonstrated its efficacy against breast cancer cell lines.
While specific IC50 values for direct comparison are not provided in the reviewed literature, the
study reports that the liposomes with docetaxel and the 3-pentadecylphenol derivative
showed:

o Similar cytotoxicity to free docetaxel on MCF-7 and MDA-MB-231 breast cancer cell lines.
» Higher toxicity in the drug-resistant NCI/ADR-RES cell line compared to free docetaxel[5].

Another review mentioned that docetaxel-containing liposomes prepared with hydrogenated
soybean phosphatidylcholine (HSPC), 3-n-pentadecylphenol (KW101), and DSPE-PEG2000
exhibited higher cytotoxicity to MCF-7 cells compared to free docetaxel[6].

Conceptual Diagram of Liposomal Drug Delivery
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Caption: Conceptual diagram of a liposome containing a drug and 3-Pentadecylphenol.
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Antioxidant and Anticancer Potential

While the direct therapeutic efficacy of 3-Pentadecylphenol as a standalone antioxidant or
anticancer agent is not extensively documented with comparative quantitative data in the
reviewed literature, its chemical structure as a phenolic lipid suggests potential in these areas.
Phenolic compounds are known to exert antioxidant effects by scavenging free radicals.

Generalized Antioxidant Mechanism of Phenolic
Compounds
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Caption: Generalized mechanism of free radical scavenging by a phenolic antioxidant.

In conclusion, the current body of peer-reviewed literature strongly supports the efficacy of 3-
Pentadecylphenol as a valuable modifier in material science, enhancing the properties of
phenolic resins. Its role in drug delivery systems is promising, particularly in stabilizing
liposomal formulations for cancer therapy. However, more direct, quantitative, and comparative
studies are needed to fully elucidate its potential as a standalone therapeutic agent for its
antioxidant and anticancer properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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